Cas no 28777-98-2 (3-(E)-Octadec-1-enyloxolane-2,5-dione)

3-(E)-Octadec-1-enyloxolane-2,5-dione Properties

Names and Identifiers

• Succinic anhydride, octadecenyl-
• Octadecenylsuccinic Anhydride (mixture of isomers)
• ISOOCTADECENYLSUCCINIC ANHYDRIDE
• N-OCTADECENYLSUCCINIC ANHYDRIDE
• N-ODSA
• Octadecenylsuccinic acid
• OCTADECENYLSUCCINIC ANHYDRIDE
• octadecenyl-succinicanhydrid
• Octadenyl Succinic Anhydride
• ODSA
• dihydro-3-(octadecenyl)-2,5-furandione
• octadecenyl succinic anhydride
• 3-(octadec-1-en-1-yl)dihydrofuran-2,5-dione
• DSSTox_CID_7948
• DSSTox_RID_78620
• 3-[(1E)-octadec-1-en-1-yl]oxolane-2,5-dione
• DSSTox_GSID_27948
• n-octadecenyl succinic anhydride
• KAYAKFYASWYOEB-ISLYRVAYSA-N
• Tox21_202761
• 2,5-Furandione,dihydro-3-(1-octadecen-1-yl)-
• (E)-3-(octadec-1-enyl)dihydrofuran-2,5-dione
• 2,5-furandione, dihydro-3-[1-octadecen-1-yl]-
• NCGC00260308-01
• 28777-98-2
• 2,5-Furandione, dihydro-3-(octadecen-1-yl)-
• 3-[(E)-octadec-1-enyl]oxolane-2,5-dione
• 3-[(E)-octadec-1-enyl]oxolane-2, 5-dione
• A919084
• 19024-74-9
• CAS-28777-98-2
• AKOS015843166
• 2,5-Furandione, dihydro-3-(octadecenyl)-
• A912397
• BS-43969
• CHEMBL3186844
• MFCD00014545
• +Expand

• MDL： MFCD00014545
• InChIKey： KAYAKFYASWYOEB-ISLYRVAYSA-N
• Inchi： 1S/C22H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-19-21(23)25-22(20)24/h17-18,20H,2-16,19H2,1H3/b18-17+
• SMILES： O1C(C([H])([H])C([H])(C1=O)/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 350.28200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 350.28209507g/mol
• Heavy Atom Count: 25
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.6
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 6.50370
• PSA: 43.37000
• Boiling Point: 466.8°C at 760 mmHg
• Melting Point: 67.0 to 73.0 deg-C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 211.3±22.9 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters